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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B1580610 Get Quote

An In-depth Technical Guide on the Physicochemical Data of CAS Number 12223-42-6

Introduction

This technical guide provides a comprehensive overview of the physicochemical data and

related technical information for the compound associated with CAS number 12223-42-6. It is

important to note that initial database inquiries for this CAS number may present an ambiguity,

with some results cross-referencing to 2,4-Diamino-6-chloropyrimidine 3-oxide. However, the

definitive compound registered under CAS number 12223-42-6 is the monoazo dye known as

Disperse Red 82 or Disperse Red B-BL.[1][2][3][4] This document will focus exclusively on this

latter compound.

This guide is intended for researchers, scientists, and professionals in drug development and

materials science who require detailed information on the properties, synthesis, and analysis of

Disperse Red 82.

Physicochemical Data
The quantitative physicochemical properties of Disperse Red 82 are summarized in the table

below for ease of reference and comparison.
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Property Value Citations

IUPAC Name

2-[[4-[bis[2-

(acetyloxy)ethyl]amino]phenyl]

azo]-5-nitro-benzonitrile

[1]

Synonyms

Disperse Red B-BL, Samaron

Red BL, Disperse Red 82,

Disperse Red C-3B, C.I.

Disperse Red 82, C.I. 11140

[1][4]

CAS Number 12223-42-6 [1][2][3][4]

Molecular Formula C21H21N5O6 [1][2][4][5]

Molecular Weight 439.42 g/mol [2][3][4]

Monoisotopic Mass 440.15646 amu ([M+H]⁺) [2]

Physical Appearance Dark brown powder [2][4]

Solubility Insoluble in water. [1][2][5]

Density 1.28 g/cm³ [2]

Refractive Index 1.594 [1][5]

Experimental Protocols
While specific, proprietary industrial protocols are not publicly available, the fundamental

methodologies for the synthesis and analysis of Disperse Red 82 are well-established.

Synthesis Methodology
The industrial production of Disperse Red 82 is a well-documented, two-stage process.[2]

Diazotization: The process begins with the diazotization of a primary aromatic amine, 2-

cyano-4-nitroaniline, which acts as the diazo component.[2][4] This reaction involves treating

the amine with nitrous acid (typically generated in situ from sodium nitrite and a strong

mineral acid) at low temperatures to form a reactive diazonium salt.
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Azo Coupling: The resulting diazonium salt is then coupled with N,N-Di(2-

acetoxyethyl)benzeneamine.[4] This is an electrophilic aromatic substitution reaction where

the diazonium salt reacts with the coupling component to form the final azo dye molecule.

Analytical Characterization
The purity and identity of Disperse Red 82 are typically confirmed using standard analytical

techniques.

High-Performance Liquid Chromatography (HPLC): HPLC, particularly using reverse-phase

C18 columns, is a standard method for analyzing the purity of Disperse Red 82 and

monitoring its presence in various matrices.[2]

UV-Vis Spectroscopy: The dye exhibits broad absorption bands in the visible region of the

electromagnetic spectrum, with spectra typically recorded between 320 and 680 nm.[2]

Mass Spectrometry (MS): High-resolution mass spectrometry, such as Quadrupole Time-of-

Flight (QTOF), can be used to determine the precise mass of the molecule, confirming its

elemental formula.[2] Further fragmentation in MS/MS experiments can provide structural

information for unequivocal identification.[2]

Mandatory Visualizations
Synthesis Workflow
The logical progression of the synthesis of Disperse Red 82 is depicted in the following

workflow diagram.
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Stage 1: Diazotization

Stage 2: Azo Coupling

2-Cyano-4-nitroaniline
Diazonium Salt

NaNO2 / Acid

Disperse Red 82N,N-Di(2-acetoxyethyl)benzeneamine

Click to download full resolution via product page

Caption: General synthesis workflow for Disperse Red 82.

Applications Overview
Disperse Red 82 is primarily used as a dye for synthetic fibers and as a pigment in various

materials.

Primary Applications

Substrates End Products

Disperse Red 82

Textile Dyeing & Printing Pigment Formulations

Polyester Acetate Fiber Blended Fabrics Inks Plastics Coatings

Click to download full resolution via product page

Caption: Key application areas for Disperse Red 82.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1580610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://www.benchchem.com/product/b1580610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways
As an industrial dye, Disperse Red 82 is not typically studied in the context of biological

signaling pathways. Research on this molecule is primarily focused on its application

properties, synthesis, and environmental fate, including chemical and biological degradation

pathways.[2]

Conclusion
Disperse Red 82 (CAS 12223-42-6) is a commercially important dye with well-characterized

physicochemical properties. Its synthesis is based on classical diazo chemistry, and its analysis

relies on standard chromatographic and spectroscopic techniques. The data and workflows

presented in this guide provide a foundational understanding of this compound for scientific

and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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